Cas no 2092088-41-8 ((7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 2092088-41-8
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5239099
• Update Time: 2025-05-20

(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C9H12N2O3S/c1-15(11,12)9-5-8-7(4-6(9)10)13-2-3-14-8/h4-5,11H,2-3,10H2,1H3
• InChI Key： HLVBTVHGYYLODL-UHFFFAOYSA-N
• SMILES： O=S(C)(C1C(N)=CC2=C(OCCO2)C=1)=N

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 395.6±52.0 °C(Predicted)

Additional information on (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone

Compound CAS No. 2092088-41-8: A Comprehensive Overview

The compound with CAS No. 2092088-41-8, commonly referred to as (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzodioxin ring system, an imine group, and a sulfanone moiety. The benzodioxin core is a key structural feature, contributing to the compound's unique electronic and steric properties. Recent studies have highlighted its potential applications in drug discovery and materials science.

The synthesis of (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only streamlined the production process but also opened new avenues for exploring its chemical reactivity and biological activity.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in medicinal chemistry. The benzodioxin ring system is known for its ability to modulate pharmacokinetic properties such as solubility and permeability, making it an attractive scaffold for drug design. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various therapeutic targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases.

In addition to its pharmacological applications, (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone has shown potential in materials science. Its sulfanone moiety imparts unique electronic properties that make it suitable for applications in organic electronics. Researchers have explored its use as a component in semiconducting polymers and organic light-emitting diodes (OLEDs), where it has demonstrated enhanced charge transport properties compared to traditional materials.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Advanced computational techniques, such as molecular docking and dynamic simulations, have been employed to study its binding affinity with various proteins and enzymes. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

In conclusion, (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(imino)methyl-lambda6-sulfanone is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.